Cas no 2703765-37-9 (5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703765-37-9
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 5615554
• PubChem ID: 165946816
• Update Time: 2025-07-21

5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-[2-(2-aminoethyl)piperidin-1-yl]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703765-37-9
• EN300-33361906
• 5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C20H24N4O4/c21-9-8-12-3-1-2-10-23(12)13-4-5-14-15(11-13)20(28)24(19(14)27)16-6-7-17(25)22-18(16)26/h4-5,11-12,16H,1-3,6-10,21H2,(H,22,25,26)
• InChI Key： FOTMUDGSEMTDHQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CC(=C2)N2CCCCC2CCN)C(N1C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 113Ų

Additional information on 5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Study of 5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703765-37-9)

The compound 5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703765-37-9) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in targeted protein degradation and therapeutic interventions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in various disease models.

One of the key areas of investigation has been the role of this compound in proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to induce the degradation of specific target proteins by recruiting E3 ubiquitin ligases. The structural complexity of 5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione makes it an ideal candidate for such applications. Recent in vitro and in vivo studies have demonstrated its ability to effectively degrade oncogenic proteins, highlighting its potential in cancer therapy.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability, metabolism, and excretion of this compound. Preliminary results indicate favorable pharmacokinetic profiles, with good oral bioavailability and manageable clearance rates. These findings are crucial for the development of this molecule as a therapeutic agent, as they provide insights into its dosing regimens and potential side effects.

In addition to its applications in cancer therapy, recent research has explored the use of 5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione in neurodegenerative diseases. The compound's ability to modulate protein homeostasis has shown promise in models of Alzheimer's and Parkinson's diseases. These studies suggest that targeting protein degradation pathways could be a viable strategy for treating these debilitating conditions.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects, potential immunogenicity, and the need for optimized delivery systems are areas of active research. Ongoing studies are focused on addressing these challenges through structural modifications and the development of novel formulations.

In conclusion, 5-2-(2-aminoethyl)piperidin-1-yl-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703765-37-9) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique properties and broad therapeutic potential make it a molecule of great interest for future studies. Continued research efforts will be essential to fully realize its clinical applications and overcome existing challenges.